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Compound of Interest

Compound Name: Tricyclohexyltin chloride

Cat. No.: B044167 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Tricyclohexyltin chloride, with the CAS number 3091-32-5, is an organotin compound

featuring a central tin atom bonded to three cyclohexyl groups and one chlorine atom. This

compound serves as a crucial intermediate and reagent in various fields of chemical synthesis.

Its sterically hindered structure imparts unique reactivity and stability, making it a valuable tool

in organic and organometallic chemistry. This guide provides a comprehensive overview of its

properties, synthesis, analytical characterization, and potential biological implications, tailored

for a scientific audience.

Physicochemical Properties
Tricyclohexyltin chloride is a white to off-white solid at room temperature.[1][2][3] It is

characterized by its insolubility in water but shows solubility in various organic solvents such as

ethanol, ether, toluene, chloroform, and xylene.[2][3][4]

Table 1: Physical and Chemical Properties of Tricyclohexyltin Chloride
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Property Value Reference

CAS Number 3091-32-5 [1]

Molecular Formula C18H33ClSn [5]

Molecular Weight 403.62 g/mol [5][6]

Appearance White to off-white solid [1][2][3]

Melting Point 123-129 °C [1][2][3][4]

Boiling Point >250 °C [3][7]

Solubility

Insoluble in water; Soluble in

ethanol, ether, toluene,

chloroform, xylene

[2][3][4]

Purity
Typically available as 95% or

97% pure
[2][6]

Synthesis and Reactions
Tricyclohexyltin chloride is primarily synthesized through the reaction of a

cyclohexylmagnesium halide (Grignard reagent) with tin tetrachloride.[8] This method allows for

the controlled introduction of the bulky cyclohexyl groups onto the tin atom.

Experimental Protocol: Synthesis via Grignard Reaction
A detailed method for the preparation of tricyclohexyltin chloride is described in US Patent

3,355,468. The following is a summary of the protocol:

Reaction Setup: A reaction vessel is charged with tin tetrachloride in a suitable solvent like

xylene.

Grignard Reagent Addition: A solution of cyclohexylmagnesium chloride in an ether solvent is

added to the tin tetrachloride solution. The molar ratio of the Grignard reagent to tin

tetrachloride is crucial and should be maintained at approximately 3:1. The addition is

performed while agitating the reaction mixture to ensure uniformity.
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Temperature Control: The reaction temperature is typically maintained between 25 °C and 95

°C.

Reaction Work-up: After the addition is complete, the reaction mixture is hydrolyzed, for

example, by the addition of water. The organic layer containing the product is then

separated.

Purification: The solvent is removed from the organic layer by distillation. The resulting

residue is then purified by recrystallization from a solvent such as isopropanol. The purified

tricyclohexyltin chloride precipitates as a white crystalline solid upon cooling, which is then

filtered, washed, and dried.

Chemical Reactivity
Tricyclohexyltin chloride is a versatile precursor for the synthesis of other organotin

compounds.[9] The chloride ligand can be readily substituted by other functional groups. For

instance, hydrolysis with a base like sodium hydroxide yields tricyclohexyltin hydroxide.[9] It is

also used in the preparation of dicyclohexyl disulfide and in the synthesis of organotin

derivatives of 2-thiophene carboxylic acid, which have shown potential as enzyme inhibitors

and antibacterial agents.[2][4][10][11]

Analytical Characterization
A combination of spectroscopic techniques is employed to characterize the structure and purity

of tricyclohexyltin chloride.

Table 2: Spectroscopic Data for Tricyclohexyltin Chloride
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Technique Key Observations

¹H NMR

Complex multiplets in the aliphatic region

corresponding to the protons of the cyclohexyl

rings.

¹³C NMR
Signals in the range of 25-67 ppm for the carbon

atoms of the cyclohexyl groups.

Infrared (IR) Spectroscopy
Characteristic absorption bands for Sn-C and

Sn-Cl bonds.

Mass Spectrometry (EI-MS)

Provides the molecular ion peak and a

fragmentation pattern consistent with the

structure.

Experimental Protocol: General Considerations for
Spectroscopic Analysis

NMR Spectroscopy: For ¹H and ¹³C NMR, the sample is typically dissolved in a deuterated

solvent such as chloroform-d (CDCl₃). Chemical shifts are reported in parts per million (ppm)

relative to an internal standard like tetramethylsilane (TMS).

IR Spectroscopy: The IR spectrum can be obtained from a solid sample, for example, as a

KBr pellet or a mull. The spectrum reveals the vibrational frequencies of the functional

groups present in the molecule.

Mass Spectrometry: Electron Ionization Mass Spectrometry (EI-MS) is commonly used to

determine the molecular weight and fragmentation pattern, confirming the molecular formula.

For unambiguous determination of the three-dimensional structure, single-crystal X-ray

diffraction can be performed on a suitable crystal of the compound or its derivatives.[9]

Safety and Toxicology
Tricyclohexyltin chloride is classified as a hazardous substance. It is harmful if swallowed, in

contact with skin, or if inhaled.[1][12][13][14] It is also very toxic to aquatic life with long-lasting

effects.[1][12]
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Table 3: Hazard and Safety Information for Tricyclohexyltin Chloride

Hazard Statement Precautionary Statement

H302: Harmful if swallowed.
P261: Avoid breathing

dust/fume/gas/mist/vapors/spray.

H312: Harmful in contact with skin.
P270: Do not eat, drink or smoke when using

this product.

H332: Harmful if inhaled.
P280: Wear protective gloves/protective

clothing.

H410: Very toxic to aquatic life with long lasting

effects.

P301+P312: IF SWALLOWED: Call a POISON

CENTER/doctor if you feel unwell.

P302+P352: IF ON SKIN: Wash with plenty of

soap and water.

P304+P340: IF INHALED: Remove person to

fresh air and keep comfortable for breathing.

P501: Dispose of contents/container to an

approved waste disposal plant.

Data sourced from multiple safety data sheets.[1][12][13][14]

Biological Activity and Signaling Pathways
While specific studies on the signaling pathways of tricyclohexyltin chloride are limited, the

biological activities of related organotin compounds, such as trimethyltin chloride, have been

investigated. These studies provide insights into the potential mechanisms of action for

tricyclohexyltin chloride.

Organotin compounds are known to be neurotoxic and immunotoxic.[15] Studies on trimethyltin

chloride have shown that it can induce apoptosis in human neuroblastoma cells. This process

appears to be regulated by a balance and cross-talk between the NF-κB and MAPK signaling

pathways.[7] Furthermore, trimethyltin chloride has been found to induce pyroptosis and

immune dysfunction in fish cells by activating the NF-κB pathway through oxidative stress.[10]

[16]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 9 Tech Support

https://www.benchchem.com/product/b044167?utm_src=pdf-body
https://patents.google.com/patent/US3355468A/en
https://www.americanelements.com/tricyclohexyltin-chloride-3091-32-5
https://www.chemicalbook.com/SpectrumEN_3091-32-5_Raman.htm
https://chem.libretexts.org/Bookshelves/Analytical_Chemistry/Supplemental_Modules_(Analytical_Chemistry)/Instrumentation_and_Analysis/Diffraction_Scattering_Techniques/X-ray_Crystallography
https://www.benchchem.com/product/b044167?utm_src=pdf-body
https://www.benchchem.com/product/b044167?utm_src=pdf-body
https://dev.spectrabase.com/compound/HcKdoLsiEhb
https://pubmed.ncbi.nlm.nih.gov/23423712/
https://pubmed.ncbi.nlm.nih.gov/39004893/
https://www.researchgate.net/publication/374159515_Trimethyltin_chloride_induces_apoptosis_and_DNA_damage_via_ROSNF-kB_in_grass_carp_liver_cells_causing_immune_dysfunction
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b044167?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Given these findings, it is plausible that tricyclohexyltin chloride may exert its toxicity through

similar mechanisms involving the modulation of key signaling pathways like NF-κB and MAPK,

potentially triggered by the induction of oxidative stress.

Postulated Signaling Pathway
The following diagram illustrates a postulated signaling pathway for the biological effects of

tricyclohexyltin chloride, based on data from related organotin compounds.

Tricyclohexyltin Chloride

Reactive Oxygen Species (ROS)
Generation

Induces

NF-κB Pathway Activation

Activates

MAPK Pathway Activation
(JNK, ERK, p38)

Activates

ApoptosisPyroptosis Immune Dysfunction

Click to download full resolution via product page

Caption: Postulated signaling cascade for Tricyclohexyltin chloride toxicity.

Experimental Workflow for Investigating Biological
Activity
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Researchers investigating the biological effects of tricyclohexyltin chloride could follow a

workflow similar to the one outlined below.

Cell Culture Treatment with
Tricyclohexyltin Chloride

Cytotoxicity Assay
(e.g., MTT, LDH)

ROS Measurement
(e.g., DCFH-DA)

Western Blot Analysis for
NF-κB and MAPK pathway proteins

Apoptosis Assay
(e.g., Annexin V/PI staining)

Pyroptosis Markers
(e.g., Caspase-1 activity, IL-1β release)

Gene Expression Analysis
(RT-qPCR)

Elucidation of
Molecular Mechanism

Click to download full resolution via product page

Caption: Experimental workflow for mechanistic studies.

Conclusion
Tricyclohexyltin chloride is a valuable organotin reagent with well-defined physicochemical

properties and established synthetic routes. Its utility in chemical synthesis is complemented by

a growing understanding of the potential biological activities of organotin compounds. For

researchers, a thorough understanding of its synthesis, characterization, and safe handling is

paramount. Further investigation into its specific interactions with biological systems,

particularly its impact on signaling pathways, will be crucial for a complete toxicological profile

and for identifying any potential therapeutic or adverse effects. This guide serves as a

foundational resource for scientists and professionals working with this important chemical

entity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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